Cas no 103-48-0 (phenethyl isobutyrate)
Phenethyl isobutyrate is an ester compound with the molecular formula C12H16O2, commonly used as a flavor and fragrance ingredient. It exhibits a fruity, floral aroma with sweet, rosy undertones, making it suitable for applications in perfumery and food flavoring. The compound is characterized by its stability under typical storage conditions and low volatility, ensuring consistent performance in formulated products. Its compatibility with a wide range of solvents and other aromatic compounds enhances its versatility in industrial applications. Phenethyl isobutyrate is synthesized through esterification, yielding high purity for precise formulation requirements. Its well-documented safety profile supports its use in regulated industries.
phenethyl isobutyrate structure
Product Name:phenethyl isobutyrate
CAS No:103-48-0
MF:C12H16O2
MW:192.254243850708
MDL:MFCD00026441
CID:35224
PubChem ID:160871279
Update Time:2025-10-21
phenethyl isobutyrate Chemical and Physical Properties
Names and Identifiers
-
- phenethyl isobutyrate
- Benzylcarbinyl 2-methylpropanoate
- benzylcarbinyl isobutyrate
- BETA PHENYL ETHYL ISOBUTYRATE
- B-PHENYLETHYL ISOBUTYRATE
- FEMA 2862
- PHENYLETHYL ISOBUTYRATE
- 2-methyl-propanoicaci2-phenylethylester
- 2-methylpropanoicacidphenylethylester
- 2-Phenylethyl 2-methylpropionate
- 2-Phenylethyl isobutyrate
- Benzylcarbinol isobutyrate
- Isobutyric acid, phenethyl ester
- Phenethyl 2-methylpropanoate
- Phenethyl isobutanoate
- phenylethyl 2-methylpropanoate
- 2-phenylethyl 2-methylpropanoate
- Isobutyric Acid 2-Phenylethyl Ester
- Phenylethylisobutyrat
- Isobutyric Acid Phenethyl Ester
- 2-phenylethylisobutyrate
- benzylcarbinolisobutyrate
- Phenethyl isobutyrate 97%
-
- MDL： MFCD00026441
- Inchi： 1S/C12H16O2/c1-10(2)12(13)14-9-8-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
- InChI Key： JDQVBGQWADMTAM-UHFFFAOYSA-N
- SMILES： CC(C(OCCC1C=CC=CC=1)=O)C
Computed Properties
- Exact Mass: 192.11500
- Monoisotopic Mass: 192.11503
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Colorless to yellowish liquid with green aroma \ fruit and rose like aroma
- Density: 0.988 g/mL at 25 °C(lit.)
- Boiling Point: 250°C(lit.)
- Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
- Refractive Index: n20/D 1.4873(lit.)
- PSA: 26.30000
- LogP: 2.42830
- FEMA: 2862
- Solubility: Soluble in ethanol \ ether and most non-volatile oils, almost insoluble in water
phenethyl isobutyrate Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Safety Instruction： 24/25
- RTECS：NQ5435000
phenethyl isobutyrate Customs Data
- HS CODE：2915600000
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
phenethyl isobutyrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P88250-100ml |
Phenethyl isobutyrate |
103-48-0 | 100ml |
¥98.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P88250-500ml |
Phenethyl isobutyrate |
103-48-0 | 500ml |
¥328.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P88250-25ml |
Phenethyl isobutyrate |
103-48-0 | 25ml |
¥38.0 | 2021-09-08 | ||
| abcr | AB474669-25 ml |
2-Phenylethyl isobutyrate, 98%; . |
103-48-0 | 98% | 25 ml |
€44.90 | 2024-04-21 | |
| abcr | AB474669-500 ml |
2-Phenylethyl isobutyrate, 98%; . |
103-48-0 | 98% | 500 ml |
€103.00 | 2024-04-21 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 437751-100ML |
phenethyl isobutyrate |
103-48-0 | 97% | 100ML |
254.65 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P835409-2.5L |
2-Phenylethyl Isobutyrate |
103-48-0 | 97% | 2.5L |
1,680.00 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P2008-25ML |
2-Phenylethyl Isobutyrate |
103-48-0 | >98.0%(GC) | 25ml |
¥110.00 | 2024-04-18 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P2008-500ML |
2-Phenylethyl Isobutyrate |
103-48-0 | >98.0%(GC) | 500ml |
¥200.00 | 2024-04-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P2008-25ml |
phenethyl isobutyrate |
103-48-0 | 98.0%(GC) | 25ml |
￥155.0 | 2022-06-10 |
phenethyl isobutyrate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:103-48-0)2-Phenylethyl Isobutyrate；≥ 98.0%
Order Number:LE13708;LE4573;LE8469546
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:09
Price ($):discuss personally
Email:18501500038@163.com
phenethyl isobutyrate Related Literature
-
Monika Gorska,Joanna Weiss,Pawel Pohl Anal. Methods 2023 15 1775
-
2. Crystal structures of transition-metal aryls. Part IV. trans-Bis-(methyldiphenylphosphine)-(σ-pentachlorophenyl)-(σ-pentafluorophenyl)nickel(II)Melvyn R. Churchill,Mikelis V. Veidis J. Chem. Soc. A 1971 3463
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Anirban Basu,Gopinatha Suresh Kumar Food Funct. 2014 5 1949
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4. Kinetics and mechanism of iodination of 8-hydroxyquinolineAlan A. Humffray,Darryl R. Schroeter J. Chem. Soc. Perkin Trans. 2 1975 1873
Related Categories
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- Natural Products and Extracts Flavors and Fragrances Essential Oils
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:103-48-0)2-Phenylethyl Isobutyrate；≥ 98.0%
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry